Cas no 14727-25-4 (2,4(1H,3H)-Quinazolinedithione,6-methyl-)

• Product Name: 2,4(1H,3H)-Quinazolinedithione,6-methyl-
• CAS No: 14727-25-4
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• CID: 227844
• PubChem ID: 4588710
• Update Time: 2025-04-19

2,4(1H,3H)-Quinazolinedithione,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedithione,6-methyl-
• 6-methyl-1H-quinazoline-2,4-dithione
• 6-Methyl-1H,3H-chinazolindithion-(2,4)
• AC1NE9MV
• NSC266158
• NSC 266158
• 14727-25-4
• NSC-266158
• DTXSID70404596

• Inchi： 1S/C9H8N2S2/c1-5-2-3-7-6(4-5)8(12)11-9(13)10-7/h2-4H,1H3,(H2,10,11,12,13)
• InChI Key： IZECDIYLLINNAL-UHFFFAOYSA-N
• SMILES： S=C1C2C=C(C)C=CC=2NC(N1)=S

Computed Properties

• Exact Mass: 208.01304
• Monoisotopic Mass: 208.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 24.06
• LogP: 3.26340